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Compound Name: Triptycene

Cat. No.: B166850 Get Quote

The unique, rigid, and three-dimensional architecture of triptycene is paving the way for a new

class of high-performance polymer membranes for energy-efficient gas separation.

Researchers are leveraging the intrinsic microporosity and hindered chain packing conferred

by the paddlewheel-shaped triptycene units to overcome the traditional trade-off between

permeability and selectivity, a long-standing challenge in membrane science.

Triptycene-based polymers, particularly polyimides (PIs) and polymers of intrinsic

microporosity (PIMs), are demonstrating exceptional capabilities in separating critical industrial

gas pairs such as CO₂/CH₄, O₂/N₂, and H₂/N₂. The inherent free volume created by the bulky

triptycene structure allows for rapid gas transport (high permeability), while the well-defined

pore structure enables precise molecular sieving (high selectivity).[1][2][3] These properties

make them promising candidates for applications ranging from natural gas sweetening and

carbon capture to hydrogen purification.

Comparative Gas Separation Performance
The incorporation of triptycene moieties into polymer backbones has consistently resulted in

materials with superior gas transport properties compared to conventional polymers. The

following tables summarize the performance of several notable triptycene-based polymers,

highlighting their gas permeability and ideal selectivity for various gas pairs.

Triptycene-Based Polymers of Intrinsic Microporosity
(PIMs)
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Polymer Gas Pair
Permeability
(Barrer)¹

Ideal
Selectivity (α)

Reference

PIM-Trip-TB O₂/N₂ 1140 4.1 [1]

H₂/N₂ 3000 10.7 [1]

CO₂/N₂ 6000 21.4 [1]

CO₂/CH₄ 6000 12.0 [1]

PIM-BTrip-TB O₂/N₂ 3290 3.6 [4]

H₂/N₂ 9980 11.0 [4]

CO₂/CH₄ - - [4]

¹1 Barrer = 10⁻¹⁰ cm³ (STP) cm cm⁻² s⁻¹ cmHg⁻¹

Triptycene-Based Polyimides (PIs)
Polymer Gas Pair

Permeability
(Barrer)¹

Ideal
Selectivity (α)

Reference

KAUST-PI-1 O₂/N₂ 630 5.9 [5]

H₂/CH₄ 3980 ~38 [5]

TPDA-TMDAT O₂/N₂ 575 4.8 [6]

H₂/N₂ 2858 24 [6]

PMDA-DAT CO₂/CH₄ ~150 ~35 [7]

¹1 Barrer = 10⁻¹⁰ cm³ (STP) cm cm⁻² s⁻¹ cmHg⁻¹

The Triptycene Advantage: Structure-Property
Relationship
The enhanced separation performance of triptycene-based polymers stems directly from their

unique molecular architecture. The rigid, H-shaped triptycene units introduce significant
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internal molecular free volume (IMFV) and disrupt efficient polymer chain packing. This creates

a network of interconnected micropores that facilitates the transport of small gas molecules.
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Structure-Property Relationship in Triptycene-Based Polymers

Triptycene Monomer
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Experimental Workflow for Performance Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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